Cas no 628-34-2 (2-Chloroethyl ethyl ether)

• Product Name: 2-Chloroethyl ethyl ether
• CAS No: 628-34-2
• MF: C₄H₉ClO
• MW: 108.566660642624
• MDL: MFCD00000974
• CID: 39249
• PubChem ID: 87566199
• Update Time: 2025-05-19

2-Chloroethyl ethyl ether Chemical and Physical Properties

Names and Identifiers

• 2-Chloroethyl ethyl ether
• 1-Chloro-2-ethoxyethane
• 2-Chloroethyl ether
• 2-Ethoxyethylchloride
• 2-Ethoxyethyl Chloride
• 2-Chloroethoxyethane
• 2-Chloroethylethylether
• 1-chloro-2-ethoxy-ethane
• Ether, 2-chloroethyl ethyl
• Ethyl beta-chloroethyl ether
• beta-Chloroethyl ethyl ether
• Ethane, 1-chloro-2-ethoxy-
• 2-Chlorodiethyl ether
• Ethane, 1-chloro-2-ethoxy- (9CI)
• GPTVQTPMFOLLOA-UHFFFAOYSA-N
• 2-chloro-1-ethoxyethane
• chloroethylethyl ether
• PubChem1932
• chloroethyl ethyl ether
• (2-chloroethoxy)e
• DTXSID10211882
• beta-Chlorodiethyl ether
• AS-75545
• C1172
• 2-chloroethylethyl ether
• F0001-1693
• 2-Chloroethyl ethyl ether, 99%
• EINECS 211-037-9
• Chloroethyl ethyl ether, 2-
• FT-0632655
• 1-chloranyl-2-ethoxy-ethane
• EN300-51716
• NS00035189
• AKOS009157288
• SCHEMBL115596
• .beta.-Chloroethyl ethyl ether
• BCP15316
• MFCD00000974
• BRN 1731361
• 2-chloroethyl-ethyl ether
• CCRIS 9095
• 2NLQ3AZ36L
• Ethyl .beta.-chloroethyl ether
• A834031
• 628-34-2
• (2-chloroethoxy)ethane
• DB-054301
• Ethane, 1-chloro-2-ethoxy-(9CI)
• 211-037-9
• FC153286
• DTXCID40134373

• MDL： MFCD00000974
• Inchi： 1S/C4H9ClO/c1-2-6-4-3-5/h2-4H2,1H3
• InChI Key： GPTVQTPMFOLLOA-UHFFFAOYSA-N
• SMILES： ClCCOCC
• BRN： 1731361

Computed Properties

• Exact Mass: 108.03400
• Monoisotopic Mass: 108.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 23.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.989 g/mL at 25 °C(lit.)
• Melting Point: -60 ºC
• Boiling Point: 108°C
• Flash Point: Fahrenheit: 42.8 ° f
  Celsius: 6 ° c
  
• Refractive Index: n20/D 1.411(lit.)
• Water Partition Coefficient: miscible
• PSA: 9.23000
• LogP: 1.26170
• Solubility: Not determined

2-Chloroethyl ethyl ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H332
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1992 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/22
• Safety Instruction： S36/37-S37/39-S26-S16
• FLUKA BRAND F CODES：9
• RTECS：KN6250000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R20/22; R36/37/38; R41
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Chloroethyl ethyl ether

Professional Introduction to 2-Chloroethyl ethyl ether (CAS No. 628-34-2)

2-Chloroethyl ethyl ether, with the chemical formula C₄H₉ClO, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 628-34-2, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development.

The structure of 2-Chloroethyl ethyl ether consists of an ethyl group linked to a chloroethyl moiety, which makes it a valuable intermediate in the synthesis of various organic compounds. The presence of both chlorine and oxygen atoms in its molecular framework contributes to its reactivity, enabling it to participate in nucleophilic substitution reactions, which are pivotal in medicinal chemistry.

In recent years, research has highlighted the utility of 2-Chloroethyl ethyl ether in the development of novel pharmaceutical agents. Its ability to act as a precursor for more complex molecules has been exploited in the synthesis of antiviral and anticancer drugs. For instance, derivatives of this compound have been investigated for their potential to inhibit specific enzymatic pathways that are dysregulated in cancer cells.

One of the most compelling aspects of 2-Chloroethyl ethyl ether is its role in the synthesis of alkylating agents, which are widely used in chemotherapy. Alkylating agents work by covalently bonding to DNA, thereby disrupting DNA replication and leading to cell death. Researchers have been exploring modifications to the structure of 2-Chloroethyl ethyl ether to enhance its selectivity and reduce toxicity, making it a promising candidate for next-generation cancer therapies.

The chemical properties of 2-Chloroethyl ethyl ether also make it relevant in materials science. Its solubility and reactivity have been leveraged in the development of specialty polymers and coatings that exhibit unique functional properties. These materials find applications in industries ranging from electronics to automotive manufacturing, where precise control over molecular structure is essential.

The synthesis of 2-Chloroethyl ethyl ether typically involves the reaction between ethanol and chloroacetaldehyde under controlled conditions. This process requires careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to this compound, aligning with global efforts toward sustainable chemistry.

In academic research, 2-Chloroethyl ethyl ether has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its straightforward structure allows chemists to test hypotheses about reaction pathways without being overwhelmed by complex side products. Such studies contribute valuable insights into organic synthesis principles that can be applied across various disciplines.

The pharmacological potential of derivatives of CAS No. 628-34-2, or 2-Chloroethyl ethyl ether, continues to be an area of active investigation. Recent studies have demonstrated its role in modulating inflammatory responses, making it a candidate for drugs targeting autoimmune diseases. The ability of this compound to interact with biological targets at the molecular level underscores its importance in drug discovery efforts.

The industrial production of 2-Chloroethyl ethyl ether is carefully regulated to ensure safety and environmental compliance. Manufacturers adhere to stringent quality control measures to meet the demands of pharmaceutical companies who rely on consistent quality for their drug formulations. Innovations in process engineering have led to more streamlined production methods that minimize waste and energy consumption.

The future prospects for CAS No. 628-34-2, or 2-Chloroethyl ethyl ether, are bright, with ongoing research uncovering new applications and refining existing ones. As our understanding of molecular interactions deepens, so too does our ability to harness the potential of this versatile compound. Whether in the clinic or the lab, 2-Chloroethyl ethyl ether remains a cornerstone of modern chemical research.